molecular formula C14H19NOS B8707525 3-[(4-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane

3-[(4-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane

Cat. No.: B8707525
M. Wt: 249.37 g/mol
InChI Key: PXAQAWOBYPSWSY-UHFFFAOYSA-N
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Description

3-[(4-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C14H19NOS and its molecular weight is 249.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H19NOS

Molecular Weight

249.37 g/mol

IUPAC Name

3-(4-methoxyphenyl)sulfanyl-8-azabicyclo[3.2.1]octane

InChI

InChI=1S/C14H19NOS/c1-16-12-4-6-13(7-5-12)17-14-8-10-2-3-11(9-14)15-10/h4-7,10-11,14-15H,2-3,8-9H2,1H3

InChI Key

PXAQAWOBYPSWSY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)SC2CC3CCC(C2)N3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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COc1ccc(SC2CC3CCC(C2)N3C(=O)OCC(Cl)(Cl)Cl)cc1
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Synthesis routes and methods II

Procedure details

To a stirred solution of 2,2,2-trichloroethyl 3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane-8-carboxylate (Preparation 11, 52.7 g, 0.12 moles) in tetrahydrofuran under nitrogen was added zinc dust (20 g,) and potassium hydrogenphosphate (1 M, 125 ml). The reaction mixture was stirred for 2 h at room temperature before adding more zinc dust (30 g) followed by heating on a steam bath for 30 min. The reaction mixture was cooled to room temperature and diluted with water (1 l). Sodium carbonate was added to adjust the pH to 10. The reaction mixture was filtered and the filtrate was separated and then extracted with dichloromethane. The combined organic extracts were dried (Na2SO4) and concentrated in vacuo to give the title compound as a yellow oil (26.0 g, 84%). The oil was purified by column chromatography on silica gel (350 g) eluting with methanol:dichloromethane:0.88 ammonia solution (10:90:1) to give the product as an oil which crystallised on standing (13 g, 42%). The solid was further purified by stirring in ether and filtering to give a light yellow solid (9 g, 29%).
Name
2,2,2-trichloroethyl 3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane-8-carboxylate
Quantity
52.7 g
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reactant
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potassium hydrogenphosphate
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125 mL
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20 g
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1 L
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30 g
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Yield
84%

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